CO1686-DA
Overview
Description
CO1686-DA, is a CO1686 precursor, also a des-acryl analogue of CO1686. CO1686 is an orally available small molecule, irreversible inhibitor of epidermal growth factor receptor (EGFR) with potential antineoplastic activity. EGFR inhibitor CO1686 binds to and inhibits mutant forms of EGFR, including T790M, thereby leading to cell death of resistant tumor cells. Compared to other EGFR inhibitors, CO1686 inhibits T790M, a secondary acquired resistance mutation, as well as other mutant EGFRs and may have therapeutic benefits in tumors with T790M-mediated resistance to other EGFR tyrosine kinase inhibitors. This agent shows minimal activity against wild-type EGFR, hence does not cause certain dose-limiting toxicities.
Scientific Research Applications
Methodological Research and Sensory Analysis
CO1686-DA, in the context of descriptive analysis (DA), plays a significant role in methodological research, particularly in sensory analysis. Studies have investigated the applications of DA in sensory profiling of products, revealing its extensive use in non-sensory specific journals to derive sensory information about various products. Interestingly, this research noted a potential discrepancy in the application context between methodological research for testing DA and its use in obtaining sensory information, highlighting the importance of considering context when testing new methods (Lestringant, Delarue, & Heymann, 2019).
Role in Cancer Research
Another application of this compound is reflected in cancer research, where it's associated with biomarker studies. Specifically, it's mentioned in the context of CA125, a peptide epitope of a mucin (MUC16), which is a crucial marker for ovarian cancer. Research in this domain has delved into the importance of this compound in the diagnosis, progression, and potential therapeutic strategies for ovarian cancer, highlighting the necessity of comprehensive research on the biochemistry and biology of this mucin (Felder et al., 2014).
Integration in Nursing Research
This compound also finds its application in the integration of nursing research into clinical trials groups. The novel structure using nurse researcher-advanced practice nurse dyads has successfully integrated nurse researchers into scientific activities, as evidenced by the development of concept proposals, companion protocols, nursing objectives in therapeutic trials, and nurse-led publications. This approach provides a promising method for integrating nurse researchers and enhancing multidisciplinary research collaboration in cooperative oncology groups (Ruccione, Hinds, Wallace, & Kelly, 2005).
Enhancing Public Participation in Research
Public participation in scientific research (PPSR) represents another significant application of this compound. PPSR initiatives stem from various traditions and significantly impact project design and outcomes. The degree and quality of public participation in the research process are pivotal in achieving integrated goals for scientific research, individual participants, and socio-ecological systems. This approach underscores the necessity of deliberate project design to enhance outcomes for all stakeholders involved (Shirk et al., 2012).
Properties
Molecular Formula |
C24H26F3N7O2 |
|---|---|
Molecular Weight |
501.5 |
SMILES |
NC1=CC=CC(NC2=NC(NC3=CC=C(N4CCN(C(C)=O)CC4)C=C3OC)=NC=C2C(F)(F)F)=C1 |
Appearance |
white solid powder |
Synonyms |
CO1686 DA; CO1686DA; desacryl analogue of CO1686; CO1686 precursor.; 1-(4-(4-((4-((3-aminophenyl)amino)-5-(trifluoromethyl)pyrimidin-2-yl)amino)-3-methoxyphenyl)piperazin-1-yl)ethanone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
